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Compound of Interest

Compound Name: (S)-Lisinopril-d5

Cat. No.: B586337

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage conditions and stability
profile for (S)-Lisinopril-d5, a deuterated analog of Lisinopril. (S)-Lisinopril-d5 is primarily
utilized as an internal standard in pharmacokinetic and analytical research, making a thorough
understanding of its stability crucial for accurate quantification of Lisinopril in biological
matrices.[1][2] The information presented here is compiled from manufacturer data sheets and
scientific literature on the stability of Lisinopril.

Chemical and Physical Properties

(S)-Lisinopril-d5 is a stable, isotopically labeled form of (S)-Lisinopril. Key physical and
chemical data are summarized below.
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Property Value Reference

S)-1-carboxy-3-(phenyl-
Chemical Name () y-3(p y [1]
d5)propyl)-L-lysyl-L-proline

CAS Number 1356905-39-9 [1]
Molecular Formula C21H26DsN30s [1]
Molecular Weight 410.5 g/mol [1]
Appearance Solid [1]
Solubility Soluble in Methanol and Water  [1]

Recommended Storage and Shipping

The stability of (S)-Lisinopril-d5 is contingent on appropriate storage conditions. Both the solid
form and solutions require specific temperature and light protection to ensure integrity.

Solid Form

For long-term storage, the solid form of (S)-Lisinopril-d5 should be kept in a well-sealed
container, protected from moisture.

Condition Recommendation Stability Reference
Long-Term Storage -20°C > 4 years [1]
Alternative Long-Term  2-8°C (Refrigerator) N/A [3]

Room temperature
Shipping (may vary for N/A [1]

international shipping)

Stock Solutions

The stability of (S)-Lisinopril-d5 in solution is critical when it is used as an internal standard. It
is recommended to prepare fresh solutions or store them under conditions that prevent
degradation.
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Condition

Recommendation Stability Reference

Short-Term Storage

-20°C, protected from
light

1 month

Long-Term Storage

-80°C, protected from
light

6 months

Stability Profile and Degradation

While specific stability studies on (S)-Lisinopril-d5 are not extensively published, the stability

of its non-deuterated counterpart, Lisinopril, has been well-documented under various stress
conditions. The degradation pathways of (S)-Lisinopril-d5 are expected to be identical to

those of Lisinopril.

Lisinopril is susceptible to degradation through hydrolysis, particularly in alkaline conditions.[1]

Studies on Lisinopril dihydrate have shown that it is most sensitive to base hydrolysis,

degrading almost completely and instantaneously in 0.1M NaOH at 25°C.[1] In acidic and

neutral aqueous solutions, the primary degradation product identified is Lisinopril impurity D.[1]

Potential Degradation Pathways

The following diagram illustrates the key degradation susceptibilities of the Lisinopril molecule.
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Stress Conditions
Acidic Hydrolysis Basic Hydrolysis Oxidation Thermal Stress Photolytic Stress
(e.g., 0.1M HCl) (e.g., 0.1M NaOH) (e.., 3% H202) (e.g. 50°C) (e.g., LV light)
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Caption: Susceptibility of Lisinopril to degradation under various stress conditions.

Experimental Protocols for Stability Assessment

A stability-indicating method is crucial for determining the stability of (S)-Lisinopril-d5. The
following protocols are based on established methods for Lisinopril and can be adapted for the
deuterated standard.

Preparation of Stock and Working Solutions

This protocol outlines the preparation of solutions for stability testing.

e Stock Solution (100 pg/mL): Accurately weigh and dissolve an appropriate amount of (S)-
Lisinopril-d5 in a suitable solvent, such as HPLC-grade water or methanol, to achieve a
final concentration of 100 pg/mL.[1]
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» Working Solutions: Prepare working solutions by diluting the stock solution with the relevant

stress medium (e.g., 0.1M HCI, 0.1M NaOH, 3% H202, or water) to the desired concentration

for analysis.[1]

Stability-Indicating HPLC Method

A reversed-phase high-performance liquid chromatography (RP-HPLC) method is suitable for

separating (S)-Lisinopril-d5 from its potential degradation products.

Parameter Condition Reference
C18 (e.g., Hypersil ODS, 250

Column (e Hyp [1]
mm x 4.6 mm, 5 um)
Methanol:Water:Acetonitrile

) (80:17.5:2.5, viviv), with the

Mobile Phase _ [1]
agueous phase adjusted to pH
3.0 with phosphoric acid

Flow Rate 1.0 mL/min [1]

Detection UV at 210 nm

Column Temp. 25°C [1]

Forced Degradation Study Workflow

Forced degradation studies are essential to understand the stability profile and to validate the

stability-indicating nature of the analytical method.
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Prepare (S)-Lisinopril-d5 Solution
(e.g., 100 pg/mL in water)
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Caption: Workflow for a forced degradation study of (S)-Lisinopril-d5.

Summary and Recommendations

(S)-Lisinopril-d5 is a stable compound when stored under the recommended conditions. As a
solid, it should be stored at -20°C for long-term stability. Stock solutions should be freshly
prepared or stored at -80°C for up to six months, protected from light. The stability profile of
(S)-Lisinopril-d5 is expected to mirror that of Lisinopril, with a high susceptibility to basic
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hydrolysis. For any quantitative application, it is imperative to use a validated stability-indicating
analytical method to ensure the integrity of the internal standard. Researchers should perform
their own stability assessments for solutions prepared in their specific laboratory matrices and
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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